(4-Benzyloxypyrazol-1-yl)-acetic acid
Overview
Description
(4-Benzyloxypyrazol-1-yl)-acetic acid (BOPAA) is a pyrazole-based organic compound that has been studied for its potential applications in scientific research. BOPAA is a non-steroidal anti-inflammatory drug (NSAID) with analgesic, anti-inflammatory, and antipyretic properties. BOPAA is also known as BOP, BOP-acetic acid, and 4-benzyloxypyrazole-1-acetic acid. BOPAA has been used in various medical and scientific research studies due to its high effectiveness and low toxicity.
Scientific Research Applications
Synthesis and Evaluation in Disease Models
- Application in Ulcerative Colitis : A study by Jilani, Shomaf, & Alzoubi (2013) synthesized an analogue of (4-Benzyloxypyrazol-1-yl)-acetic acid, evaluating its effectiveness for inflammatory bowel diseases, particularly ulcerative colitis. This research indicates its potential as a new treatment option for such conditions.
Analgesic and Anti-inflammatory Activities
- Pain Relief and Inflammation Reduction : Kenchappa & Bodke (2020) synthesized derivatives involving (4-Benzyloxypyrazol-1-yl)-acetic acid and tested them for analgesic and anti-inflammatory properties. These derivatives exhibited significant protection against pain and inflammation, suggesting potential therapeutic applications (Kenchappa & Bodke, 2020).
Potential in Drug Synthesis
- Role in Novel Drug Formulations : Research by Ghandi, Zarezadeh, & Taheri (2010) focused on synthesizing novel compounds using a bifunctional formyl-acid related to (4-Benzyloxypyrazol-1-yl)-acetic acid, leading to the development of new pharmacological agents (Ghandi, Zarezadeh, & Taheri, 2010).
Heparanase Inhibition and Anti-angiogenic Properties
- Cancer Treatment Potential : A study by Courtney et al. (2005) identified benzoxazol-5-yl acetic acid derivatives, related to (4-Benzyloxypyrazol-1-yl)-acetic acid, as inhibitors of heparanase. These compounds also showed anti-angiogenic properties, indicating potential for use in cancer treatment (Courtney et al., 2005).
Aldose Reductase Inhibition and Potential in Treating Visual Impairment
- Treatment for Visual Impairment : La Motta et al. (2008) discovered that certain acetic acid derivatives, closely related to (4-Benzyloxypyrazol-1-yl)-acetic acid, inhibit aldose reductase and could be effective in treating conditions like cataract (La Motta et al., 2008).
Corrosion Inhibition in Industrial Applications
- Industrial Corrosion Inhibition : Lgaz et al. (2018) demonstrated the effectiveness of pyrazoline derivatives, which include (4-Benzyloxypyrazol-1-yl)-acetic acid structures, as corrosion inhibitors for mild steel in acidic environments. This highlights its potential industrial applications (Lgaz et al., 2018).
Germination Inhibition for Agricultural Research
- Agricultural Research Applications : Oh et al. (2002) isolated a compound from Erigeron annuus related to (4-Benzyloxypyrazol-1-yl)-acetic acid, demonstrating germination inhibitory effects, indicating its relevance in agricultural research (Oh et al., 2002).
properties
IUPAC Name |
2-(4-phenylmethoxypyrazol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c15-12(16)8-14-7-11(6-13-14)17-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRCSGWINFUMFPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CN(N=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Benzyloxypyrazol-1-yl)-acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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